Cas no 105961-56-6 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-)
105961-56-6 structure
Product Name:1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
CAS No:105961-56-6
MF:C9H13NO
MW:151.205622434616
CID:1167145
Update Time:2024-07-26
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
- 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- (9CI)
-
- Inchi: 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2/b10-8-
- InChI Key: WUZNTZAMODWOJI-NTMALXAHSA-N
- SMILES: C12CC3CCC1C3/C(=N\O)/C2
Computed Properties
- Exact Mass: 151.09979
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 277.7±9.0 °C(Predicted)
- PSA: 32.59
- pka: 12.40±0.20(Predicted)
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
105961-56-6 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-) Related Products
- 2792-42-9((1R)-Camphor Oxime)
- 13559-66-5(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime)
- 4500-12-3(2-Adamantanoneoxime)
- 165385-93-3(2-Heptylcyclopentanone oxime)
- 1122-26-5((1Z)-2-Methylcyclohexanone oxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent